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Compound of Interest

Compound Name:
Desmethyl-YM-298198

hydrochloride

Cat. No.: B1663097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

core pharmacological principles of Desmethyl-YM-298198 hydrochloride. Designed for the

laboratory and drug development environment, this document synthesizes critical data to

ensure safe and effective utilization of this potent mGluR1 antagonist.

Core Compound Identification and Properties
Desmethyl-YM-298198 hydrochloride is a derivative of the selective and non-competitive

metabotropic glutamate receptor 1 (mGluR1) antagonist, YM-298198.[1][2][3] It is a valuable

tool for investigating the role of mGluR1 in various neurological processes and as a potential

scaffold for the development of novel therapeutics.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₇H₂₀N₄OS.HCl [2]

Molecular Weight 364.89 g/mol [2]

CAS Number 1177767-57-5

Purity >98% (HPLC) [2]

Appearance Solid

Solubility Soluble in DMSO to 50 mM [3]

Safety Data Sheet Summary
The following information is derived from the Safety Data Sheet (SDS) for Desmethyl-YM-

298198.[4] Adherence to these guidelines is paramount for ensuring laboratory safety.

Hazard Identification
While specific quantitative toxicological data is largely unavailable, the compound should be

handled as a potentially hazardous substance. The primary routes of exposure are inhalation,

ingestion, and skin/eye contact.

Table 2: Toxicological Data
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Toxicological Endpoint Result

Acute Toxicity (Oral) No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

STOT-Single Exposure No data available

STOT-Repeated Exposure No data available

Source: TargetMol Safety Data Sheet[4]

Handling and Storage Precautions
Proper handling and storage are critical to maintain the integrity of the compound and protect

personnel.

Table 3: Handling and Storage Guidelines
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Guideline Specification

Ventilation Handle in a well-ventilated place.[4]

Personal Protective Equipment

Wear suitable protective clothing, including

chemical-impermeable gloves, and tightly fitting

safety goggles with side-shields.[4]

Hygiene

Handle in accordance with good industrial

hygiene and safety practices. Wash hands

before breaks and at the end of the workday.[4]

Storage Conditions

Store the container tightly closed in a dry, cool,

and well-ventilated place.[4] Store under

desiccating conditions. Appropriate long-term

storage is at +4°C.

Incompatible Materials
Store apart from foodstuff containers or

incompatible materials.[4]

First-Aid Measures
In the event of exposure, the following first-aid measures should be taken immediately.[4]

Table 4: First-Aid Procedures
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Exposure Route First-Aid Measure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.

Skin Contact
Immediately wash off with soap and plenty of

water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols and Handling
Due to the lack of publicly available, detailed experimental protocols for Desmethyl-YM-
298198 hydrochloride, researchers should adapt established protocols for similar mGluR1

antagonists, always prioritizing safety and conducting thorough risk assessments.

Preparation of Stock Solutions
For in vitro studies, Desmethyl-YM-298198 hydrochloride can be dissolved in dimethyl

sulfoxide (DMSO) to a concentration of 50 mM.[3]

Protocol for Preparing a 50 mM Stock Solution in DMSO:

Calculate the required mass: For 1 mL of a 50 mM stock solution, the required mass is:

Mass (mg) = 50 mmol/L * 1 mL * (1 L / 1000 mL) * 364.89 g/mol * (1000 mg / 1 g) = 18.24

mg

Weigh the compound: Accurately weigh 18.24 mg of Desmethyl-YM-298198 hydrochloride
in a suitable microcentrifuge tube.

Add solvent: Add 1 mL of high-purity DMSO to the tube.
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Dissolve: Vortex or sonicate the solution until the compound is completely dissolved.

Storage: Store the stock solution in aliquots at -20°C or -80°C to avoid repeated freeze-thaw

cycles.

Mechanism of Action and Signaling Pathway
Desmethyl-YM-298198 hydrochloride acts as a selective, non-competitive antagonist of the

metabotropic glutamate receptor 1 (mGluR1).[1] mGluR1 is a G-protein coupled receptor

(GPCR) that, upon activation by its endogenous ligand glutamate, initiates a downstream

signaling cascade through Gαq/11. This leads to the activation of phospholipase C (PLC),

which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃)

and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the

release of intracellular calcium (Ca²⁺), while DAG activates protein kinase C (PKC).

As a non-competitive antagonist, Desmethyl-YM-298198 hydrochloride binds to an allosteric

site on the mGluR1 receptor, preventing its activation by glutamate and thereby inhibiting the

entire downstream signaling cascade.
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Figure 1: Signaling pathway of mGluR1 and the inhibitory action of Desmethyl-YM-298198
hydrochloride.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4] Do not contaminate water, foodstuffs, feed, or

seed by storage or disposal.[4] Do not discharge to sewer systems.[4]

Disclaimer: This document is intended for informational purposes only and does not constitute

a replacement for a formal risk assessment or the official Safety Data Sheet provided by the

manufacturer. Always consult the most up-to-date SDS and your institution's safety guidelines

before handling this or any other chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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